8-(3,4-dimethoxyphenethyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H29N5O5/c1-14-15(2)28-19-20(25(3)23(30)27(21(19)29)11-12-31-4)24-22(28)26(14)10-9-16-7-8-17(32-5)18(13-16)33-6/h7-8,13H,9-12H2,1-6H3
• InChI Key: ZEEMDAOQCZYLIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCC4=CC(=C(C=C4)OC)OC)N(C(=O)N(C3=O)CCOC)C)C
• Molecular Formula: C23H29N5O5
• Molecular Weight: 455.5 g/mol
• CAS No.: 896837-60-8

Description

8-(3,4-dimethoxyphenethyl)-3-(2-methoxyethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C23H29N5O5 and its molecular weight is 455.515. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluation

• Antidepressant and Anxiolytic Activity: Derivatives of this compound have shown potential antidepressant and anxiolytic effects in preclinical studies. Notably, certain derivatives behaved like antidepressants in the forced swimming test in mice, showing activity comparable to Imipramine, a known antidepressant (Zagórska et al., 2009).
• Serotonin Receptor Affinity: Various synthesized derivatives exhibited a spectrum of activities towards serotonin receptors, including 5-HT1A and 5-HT7 receptors, and some showed additional affinity for dopamine D2 receptors (Zagórska et al., 2015).
• Phosphodiesterases Activity: The compound and its derivatives have been evaluated for their activity on phosphodiesterases, such as PDE4B1 and PDE10A, revealing insights into their potential for the development of hybrid ligands with combined receptor and enzyme activity (Zagórska et al., 2016).

Synthesis and Structural Studies

• Synthesis of Derivatives: Research has been conducted on the synthesis of various derivatives of this compound, exploring their biological activities and potential pharmaceutical applications. This includes studies on the synthesis of purine-2,4-diones and imidazo[2,1-f]purine-2,4-diones (Nilov et al., 1995).
• Molecular Structure and Properties: Investigations into the molecular structure of related compounds, including theophylline derivatives, have provided insights into their geometric configurations and potential pharmacological applications (Karczmarzyk et al., 1995).

Antimycobacterial and Antiviral Activity

• Antimycobacterial Properties: Some studies have explored the antimycobacterial activities of imidazole derivatives, which could have implications for the use of similar compounds in treating infections (Miranda & Gundersen, 2009).
• Antiviral Properties: Research on related purine analogs has shown moderate antiviral activity against viruses like herpes and rhinovirus, suggesting potential applications in antiviral therapies (Kim et al., 1978).